Cas no 2060061-51-8 (1-(3-bromophenyl)imino-1lambda6-thiolan-1-one)

• Product Name: 1-(3-bromophenyl)imino-1lambda6-thiolan-1-one
• CAS No: 2060061-51-8
• MF: C₁₀H₁₂BrNOS
• MW: 274.177380561829
• MDL: MFCD30502153
• CID: 5163926
• PubChem ID: 125456385
• Update Time: 2025-08-05

1-(3-bromophenyl)imino-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-(tetrahydro-1-oxido-1-thienylidene)-
• 1-(3-bromophenyl)imino-1lambda6-thiolan-1-one

• MDL： MFCD30502153
• Inchi： 1S/C10H12BrNOS/c11-9-4-3-5-10(8-9)12-14(13)6-1-2-7-14/h3-5,8H,1-2,6-7H2
• InChI Key： WMMNSERZXQBTPV-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(Br)C=1)=S1(CCCC1)=O

Additional information on 1-(3-bromophenyl)imino-1lambda6-thiolan-1-one

Introduction to 1-(3-bromophenyl)imino-1λ6-thiolan-1-one (CAS No. 2060061-51-8)

1-(3-bromophenyl)imino-1λ6-thiolan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2060061-51-8, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This heterocyclic thiolanone derivative features a unique combination of functional groups, including a brominated aromatic ring, an imine moiety, and a thiolanone scaffold, which collectively contribute to its diverse chemical reactivity and potential biological applications. The compound’s molecular framework suggests a rich interplay between electronic and steric effects, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The bromophenyl substituent at the 3-position of the aromatic ring introduces electrophilic aromatic substitution potential, enabling the compound to participate in various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These transformations are widely employed in the construction of complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in pharmacological targets. Additionally, the presence of an imine group (-C=N-) provides a site for nucleophilic addition reactions, allowing for further functionalization and diversification of the molecule’s chemical space.

The thiolanone core represents a cyclic thioether ketone structure, which is known for its versatility in medicinal chemistry. Thiolanones have been explored as intermediates in the synthesis of bioactive molecules due to their ability to undergo various transformations, including Michael additions, cycloadditions, and oxidation reactions. The sulfur atom in the thiolanone ring introduces polarity and potential hydrogen bonding capabilities, which can enhance interactions with biological targets. Furthermore, the thiolanone scaffold may exhibit unique conformational preferences or chiral properties that could be exploited in the design of enantiomerically pure drugs.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques have been employed to predict the binding modes of 1-(3-bromophenyl)imino-1λ6-thiolan-1-one with various biological targets, providing insights into its potential pharmacological activity. For instance, docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways or with receptors implicated in neurological disorders. These computational predictions have guided experimental efforts toward optimizing its biological profile.

In vitro studies have begun to unravel the mechanistic aspects of 1-(3-bromophenyl)imino-1λ6-thiolan-1-one. Initial investigations have focused on its reactivity toward nucleophiles, demonstrating that the imine group can undergo addition reactions with thiols or amines to form more stable adducts. These products have been characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming their structural integrity. Additionally, preliminary pharmacological assays have indicated that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes, suggesting potential therapeutic applications.

The synthesis of 1-(3-bromophenyl)imino-1λ6-thiolan-1-one presents an interesting challenge due to its multifunctional nature. Multi-step synthetic routes have been developed to construct the thiolanone core while introducing the bromophenyl and imine substituents at appropriate positions. One common approach involves starting from commercially available precursors such as 3-bromobenzaldehyde and cysteine derivatives, followed by cyclization under acidic conditions to form the thiolanone ring. Subsequent functionalization steps then introduce the imine group via condensation reactions.

The role of stereochemistry in determining the biological activity of thiolanone derivatives has been increasingly recognized. Enantioselective synthesis strategies have been explored to produce enantiomerically pure forms of this compound, which could lead to enhanced selectivity and reduced side effects in therapeutic applications. Chiral auxiliaries or catalysts have been employed to control the stereochemical outcome during key synthetic steps, ensuring high enantiomeric purity.

The potential applications of 1-(3-bromophenyl)imino-1λ6-thiolan-1-one extend beyond traditional drug discovery endeavors. Its unique structural features make it a valuable building block for materials science applications, such as organic electronics or supramolecular assemblies. The ability to functionalize multiple sites on its molecular framework allows for fine-tuning of physical properties like solubility, conductivity, or luminescence.

Future research directions may focus on expanding the chemical library derived from this scaffold by exploring novel synthetic methodologies or incorporating additional functional groups. Biocatalytic approaches could also be investigated to improve synthetic efficiency while maintaining high enantiomeric purity. Additionally, preclinical studies would be essential to validate any promising biological activities observed in vitro and assess their therapeutic potential in vivo models.

In conclusion, 1-(3-bromophenyl)imino-1λ6-thiolan-1-one (CAS No. 2060061-51-8) represents a structurally complex and versatile molecule with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers opportunities for diverse chemical transformations and biological applications. Continued investigation into its synthesis, reactivity, and pharmacological properties will likely uncover new avenues for therapeutic development and innovative material design.